Cas no 17626-87-8 (Benzothiazole,2-(1-methylpropyl)-)
17626-87-8 structure
Product Name:Benzothiazole,2-(1-methylpropyl)-
CAS No:17626-87-8
MF:C11H13NS
MW:191.29262137413
CID:122456
PubChem ID:12209633
Update Time:2025-04-18
Benzothiazole,2-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(1-methylpropyl)-
- Benzothiazole, 2-(1-methylpropyl)- (9CI)
- SCHEMBL21013873
- SCHEMBL1412715
- 2-butan-2-yl-1,3-benzothiazole
- 17626-87-8
-
- Inchi： 1S/C11H13NS/c1-3-8(2)11-12-9-6-4-5-7-10(9)13-11/h4-8H,3H2,1-2H3
- InChI Key： ZTINYSSZVASPQX-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C(C)CC
Computed Properties
- Exact Mass: 191.07699
- Monoisotopic Mass: 191.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,2-(1-methylpropyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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